Cas no 2338-72-9 (Quinoline, 3-fluoro-, 1-oxide)
Quinoline, 3-fluoro-, 1-oxide structure
Product Name:Quinoline, 3-fluoro-, 1-oxide
CAS No:2338-72-9
MF:C9H6FNO
MW:163.148445606232
CID:1414018
Update Time:2024-08-15
Quinoline, 3-fluoro-, 1-oxide Chemical and Physical Properties
Names and Identifiers
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- Quinoline, 3-fluoro-, 1-oxide
- 3-fluoroquinoline 1-oxide
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- Inchi： 1S/C9H6FNO/c10-8-5-7-3-1-2-4-9(7)11(12)6-8/h1-6H
- InChI Key： SRRHECUIFSXYDH-UHFFFAOYSA-N
- SMILES： [N+]1([O-])=C2C(C=CC=C2)=CC(F)=C1
Computed Properties
- Exact Mass: 163.04338
Experimental Properties
- Density: 1.24±0.1 g/cm3(Predicted)
- Melting Point: 118 °C
- Boiling Point: 303.6±34.0 °C(Predicted)
- PSA: 26.94
- pka: -0.15±0.30(Predicted)
Quinoline, 3-fluoro-, 1-oxide Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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